Cas no 83716-79-4 (3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid)

• Product Name: 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid
• CAS No: 83716-79-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 3272223
• PubChem ID: 12773546
• Update Time: 2025-06-10

3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-[2-(1-PYRROLIDINYL)PHENYL]-
• (e)-3-(2-(Pyrrolidin-1-yl)phenyl)acrylic acid
• 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid
• 3-(2-(Pyrrolidin-1-yl)phenyl)acrylic acid
• EN300-1845696
• CS-0343799
• AKOS009157710
• 3-[2-(pyrrolidin-1-yl)phenyl]prop-2-enoic acid
• 83716-79-4

• Inchi： 1S/C13H15NO2/c15-13(16)8-7-11-5-1-2-6-12(11)14-9-3-4-10-14/h1-2,5-8H,3-4,9-10H2,(H,15,16)
• InChI Key： WODQCNKOJHKYOI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1CCCC1)=CC(=O)O

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid

Research Brief on 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid (CAS: 83716-79-4): Recent Advances and Applications

3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid (CAS: 83716-79-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

Recent literature highlights the versatility of 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid in the design of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing selective kinase inhibitors, particularly targeting aberrant signaling pathways in cancer. The compound's unique structural features, including the pyrrolidine ring and the α,β-unsaturated carboxylic acid moiety, contribute to its ability to interact with key amino acid residues in the ATP-binding sites of kinases.

In addition to its role in kinase inhibition, 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid has shown promise in modulating inflammatory responses. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the NF-κB pathway. The study, published in Bioorganic & Medicinal Chemistry Letters, reported a significant reduction in pro-inflammatory cytokine production in murine models, suggesting potential applications in treating chronic inflammatory diseases.

The pharmacokinetic properties of 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid have also been a subject of recent investigation. A 2024 paper in Drug Metabolism and Disposition characterized its metabolic stability and bioavailability in rodent models. The results indicated moderate oral bioavailability and favorable tissue distribution, with particularly high concentrations observed in the liver and kidneys. These findings support further development of this compound as a lead candidate for oral therapeutics.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid have been developed. A recent publication in Organic Process Research & Development described a scalable, green chemistry approach that reduces the number of synthetic steps while maintaining high yield and purity. This advancement addresses previous challenges in large-scale production and could facilitate broader research and potential commercialization of derivatives.

Looking forward, the diverse biological activities and synthetic accessibility of 3-2-(pyrrolidin-1-yl)phenylprop-2-enoic acid position it as a valuable tool in medicinal chemistry. Current research efforts are focusing on structure-activity relationship studies to optimize its pharmacological profile and minimize potential off-target effects. The compound's CAS number (83716-79-4) serves as a crucial identifier in these ongoing investigations, ensuring accurate tracking of research developments across databases and publications.